Cas no 898785-98-3 (3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one)

• Product Name: 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one
• CAS No: 898785-98-3
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 1946647
• PubChem ID: 24727826
• Update Time: 2025-08-10

3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-DIOXAN-2-YL)-2'-FLUOROPROPIOPHENONE
• 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one
• LogP
• AKOS016023344
• MFCD02261797
• 898785-98-3
• 3-(1,3-Dioxan-2-yl)-1-(2-fluorophenyl)-1-propanone
• DTXSID50645925

• MDL： MFCD02261797
• Inchi： 1S/C13H15FO3/c14-11-5-2-1-4-10(11)12(15)6-7-13-16-8-3-9-17-13/h1-2,4-5,13H,3,6-9H2
• InChI Key： OZPDJANGVDXXCP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CCC1OCCCO1)=O

Computed Properties

• Exact Mass: 238.10100
• Monoisotopic Mass: 238.10052250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.55160

Additional information on 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one

Professional Introduction to Compound with CAS No. 898785-98-3 and Product Name: 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one

The compound with the CAS number 898785-98-3 and the product name 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a dioxane moiety and a fluorophenyl group in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The dioxane ring in this compound contributes to its stability and flexibility, which are critical factors in drug-like properties. Additionally, the fluorophenyl substituent enhances lipophilicity and metabolic stability, making it an attractive scaffold for developing small-molecule inhibitors. These features align well with current trends in pharmaceutical innovation, where compounds with optimized physicochemical properties are prioritized for their improved bioavailability and efficacy.

In the realm of medicinal chemistry, the synthesis and characterization of 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one have opened new avenues for research. The compound’s dual functionality allows for diverse modifications, enabling chemists to explore various derivatives with tailored biological activities. For instance, modifications at the fluorophenyl group can lead to enhanced receptor binding affinity, while alterations at the dioxane moiety might improve solubility and cell permeability. Such flexibility is crucial for addressing complex biological targets and developing next-generation therapeutics.

Current research in this domain is increasingly focused on leveraging computational methods to accelerate the discovery process. Advanced computational techniques, such as molecular docking and virtual screening, have been instrumental in identifying promising candidates like 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one. These methods allow researchers to predict binding interactions and optimize molecular structures before conducting expensive wet-lab experiments. The integration of artificial intelligence (AI) and machine learning (ML) has further enhanced the efficiency of this process, enabling faster identification of compounds with desired pharmacological profiles.

The pharmacological potential of this compound has not gone unnoticed by the scientific community. Preliminary studies suggest that derivatives of 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For example, modifications aimed at enhancing the potency against targets such as kinases or proteases could lead to novel treatments for cancer or inflammatory disorders. Furthermore, the compound’s structural features may contribute to its ability to cross biological barriers, such as the blood-brain barrier, opening up possibilities for treating central nervous system (CNS) disorders.

The synthesis of 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one involves a series of well-established organic reactions that highlight its synthetic accessibility. Key steps include the formation of the dioxane ring via epoxide ring-opening reactions followed by subsequent functionalization at the fluorophenyl position. These synthetic strategies are not only efficient but also scalable, making it feasible to produce sufficient quantities for preclinical studies. The availability of robust synthetic routes is essential for advancing a compound from early-stage discovery to late-stage development.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The unique properties of 3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one make it an ideal candidate for such partnerships. By combining expertise in synthetic chemistry, computational modeling, and biological testing, researchers can accelerate the development pipeline and bring novel therapeutics to market more rapidly. This interdisciplinary approach is essential for addressing unmet medical needs in an increasingly complex healthcare landscape.

The future prospects of this compound are further bolstered by ongoing advancements in analytical techniques that enable detailed characterization of its properties. High-resolution spectroscopy methods such as NMR spectroscopy and mass spectrometry provide critical insights into molecular structure and purity. Additionally, X-ray crystallography can be employed to elucidate detailed three-dimensional structures when crystalline forms are available. These analytical tools are indispensable for ensuring that synthesized compounds meet stringent quality standards before advancing to preclinical testing.

In conclusion,3-(1,3-dioxan-2-yl)-1-(2-fluorophenyl)propan-1-one, with its CAS number 898785-98-3, represents a promising entity in chemical biology and drug discovery. Its unique structural features offer a rich foundation for developing innovative therapeutic agents with improved efficacy and bioavailability. As research continues to uncover new applications for this compound,it is poised to play a significant role in shaping future advancements across multiple disciplines within life sciences.